Cas no 34577-90-7 (9H-Fluorene-9-methanamine)

• Product Name: 9H-Fluorene-9-methanamine
• CAS No: 34577-90-7
• MF: C₁₄H₁₃N
• MW: 195.259723424911
• MDL: MFCD04114521
• CID: 54266
• PubChem ID: 14555239
• Update Time: 2025-11-02

9H-Fluorene-9-methanamine Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene-9-methanamine
• (9H-Fluoren-9-yl)methanamine
• Fluoren-9-yl-methylamine
• FLUOREN-9-YL-METHYLAMINE HYDROCHLORIDE,
• 9-aminomethylfluorene
• 9-fluorenylmethylamine
• 9H-fluoren-9-ylmethanamine
• 9H-fluorene-9-ylmethanamine
• fluoren-9-ylmethylamine
• fluorenylmethyl amine
• A874938
• WFALOHNPWGVANH-UHFFFAOYSA-N
• BDBM50097223
• CS-0451449
• FT-0764423
• 9-fluorenemethyl amine
• EN300-2006241
• 34577-90-7
• SCHEMBL1402081
• AKOS006294904
• DTXSID401312446
• 1-(9H-FLUOREN-9-YL)METHANAMINE
• CHEMBL415906
• 9H-fluoren-9-ylmethylamine
• C-(9H-Fluoren-9-yl)-methylamine
• FLUOREN-9-YL-METHYLAMINE HYDROCHLORIDE
• DB-069035

• MDL： MFCD04114521
• Inchi： 1S/C14H13N/c15-9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14H,9,15H2
• InChI Key： WFALOHNPWGVANH-UHFFFAOYSA-N
• SMILES： NCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 195.10500
• Monoisotopic Mass: 195.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.128
• Melting Point: 99-100 ºC
• PSA: 26.02000
• LogP: 3.45790

Additional information on 9H-Fluorene-9-methanamine

9H-Fluorene-9-methanamine (CAS No. 34577-90-7): A Versatile Building Block in Organic Synthesis and Material Science

9H-Fluorene-9-methanamine (CAS 34577-90-7), a derivative of the fluorene scaffold, has garnered significant attention in recent years due to its unique structural properties and broad applicability in pharmaceuticals, agrochemicals, and advanced materials. The compound's rigid bicyclic aromatic system and amino-functionalized side chain make it an ideal candidate for designing high-performance polymers, organic semiconductors, and bioactive molecules. Researchers and industries increasingly explore its potential in sustainable chemistry and green synthesis, aligning with global trends toward eco-friendly innovations.

One of the most searched questions about 9H-Fluorene-9-methanamine revolves around its synthetic routes and industrial-scale production. The compound is typically synthesized via reductive amination of 9-fluorenone or through nucleophilic substitution reactions. Recent advancements in catalytic methods have improved yields and reduced environmental impact, addressing the growing demand for cost-effective and scalable processes. Its thermal stability and solubility in common organic solvents further enhance its utility in formulation chemistry.

In the realm of material science, 9H-Fluorene-9-methanamine serves as a key intermediate for OLEDs (organic light-emitting diodes) and photovoltaic devices. Its electron-donating amine group facilitates charge transport, making it valuable for optoelectronic applications. Additionally, its incorporation into polyimide resins improves mechanical strength and heat resistance, catering to aerospace and automotive industries. These attributes have spurred discussions on platforms like ResearchGate and PubMed, where scientists share breakthroughs in molecular engineering.

From a pharmaceutical perspective, derivatives of 9H-Fluorene-9-methanamine exhibit promising biological activities, including antimicrobial and anti-inflammatory properties. Recent patent filings highlight its role in developing small-molecule inhibitors for neurodegenerative diseases. However, users often inquire about its toxicity profile and regulatory status, which are thoroughly documented in REACH and FDA databases. Proper handling and waste disposal protocols ensure compliance with environmental safety standards.

The compound's relevance extends to academic research, where it is frequently cited in studies on supramolecular chemistry and crystal engineering. Its ability to form hydrogen-bonded networks enables the design of functional nanomaterials. As interest in AI-driven drug discovery grows, computational models increasingly leverage 9H-Fluorene-9-methanamine as a benchmark scaffold for predicting molecular interactions.

In summary, 9H-Fluorene-9-methanamine (CAS 34577-90-7) exemplifies the intersection of traditional organic chemistry and cutting-edge technology. Its multifaceted applications—from electronic materials to life sciences—underscore its importance in modern research. For suppliers and manufacturers, optimizing purity grades (>98%) and packaging solutions remains critical to meeting diverse industry needs. As sustainability and innovation drive demand, this compound is poised to play a pivotal role in shaping future scientific advancements.